Cas no 72922-60-2 (Methyl 3-amino-4-methyl-5-nitrobenzoate)

• Product Name: Methyl 3-amino-4-methyl-5-nitrobenzoate
• CAS No: 72922-60-2
• Molecular Formula: C₉H₁₀N₂O₄
• Molecular Weight: 210.1867
• MDL: MFCD03081801
• CID: 840390
• PubChem ID: 839285

Methyl 3-amino-4-methyl-5-nitrobenzoate Properties

Names and Identifiers

• Methyl 3-amino-4-methyl-5-nitrobenzoate
• Methyl-3-amino-5-nitro-4-methyl benzoate
• NQJNEBQTJXTNJF-UHFFFAOYSA-N
• Methyl3-aMino-4-Methyl-5-nitrobenzoate
• methyl 3-amino-5-nitro-4-methylbenzoate
• Benzoic acid, 3-amino-4-methyl-5-nitro-, methyl ester
• Z1869801274
• FT-0746546
• MFCD03081801
• DTXSID50356983
• AN-970/40920563
• AKOS012322753
• EN300-160519
• XCA92260
• CS-13356
• Z1079174420
• CS-W004221
• SCHEMBL2671409
• A866175
• 72922-60-2
• SB79097
• F14514
• DA-41546

• MDL： MFCD03081801
• InChIKey： NQJNEBQTJXTNJF-UHFFFAOYSA-N
• Inchi： 1S/C9H10N2O4/c1-5-7(10)3-6(9(12)15-2)4-8(5)11(13)14/h3-4H,10H2,1-2H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C(=C(C([H])([H])[H])C(=C1[H])[N+](=O)[O-])N([H])[H])=O

Computed Properties

• Exact Mass: 210.06405680g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 210.06405680g/mol
• Heavy Atom Count: 15
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 98.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives